Cas no 1214380-33-2 (4-Fluoro-2-methylbiphenyl)

• Product Name: 4-Fluoro-2-methylbiphenyl
• CAS No: 1214380-33-2
• MF: C₁₃H₁₁F
• MW: 186.224847078323
• CID: 4997956
• Update Time: 2025-05-24

4-Fluoro-2-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-1-phenylbenzene
• 4-Fluoro-2-methylbiphenyl

• Inchi： 1S/C13H11F/c1-10-9-12(14)7-8-13(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： MLBXNEWXWKIFJG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC=CC=2)=C(C)C=1

Computed Properties

• Exact Mass: 186.084
• Monoisotopic Mass: 186.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-2-methylbiphenyl

Introduction to 4-Fluoro-2-methylbiphenyl (CAS No: 1214380-33-2)

4-Fluoro-2-methylbiphenyl, identified by the Chemical Abstracts Service Number (CAS No) 1214380-33-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the biphenyl family, characterized by its two phenyl rings connected by a central carbon-carbon bond. The introduction of a fluorine atom at the 4-position and a methyl group at the 2-position imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural features of 4-Fluoro-2-methylbiphenyl contribute to its versatility in chemical synthesis. The fluorine atom, being highly electronegative, can influence the electronic properties of the molecule, affecting its reactivity and interactions with other compounds. This characteristic is particularly useful in pharmaceutical applications where electronic tuning can lead to enhanced binding affinity or metabolic stability. Additionally, the methyl group introduces steric hindrance, which can be exploited to modulate the conformation and reactivity of the molecule.

In recent years, 4-Fluoro-2-methylbiphenyl has been explored as a building block in the development of novel organic electronic materials. Its aromatic structure and functional groups make it suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced materials. The fluorine atom enhances the thermal stability and chemical resistance of these materials, while the methyl group can improve their solubility and processability. These properties are critical for achieving high-performance devices in next-generation display technologies and renewable energy systems.

From a pharmaceutical perspective, 4-Fluoro-2-methylbiphenyl has shown promise as a precursor in the synthesis of biologically active compounds. Researchers have utilized this compound to develop new therapeutic agents targeting various diseases. The fluorine atom's ability to enhance metabolic stability has been particularly valuable in designing drugs with prolonged half-lives and improved bioavailability. Furthermore, the biphenyl core is a common motif in many pharmacologically active molecules, making 4-Fluoro-2-methylbiphenyl a versatile scaffold for drug discovery.

Recent studies have highlighted the role of 4-Fluoro-2-methylbiphenyl in medicinal chemistry, particularly in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By incorporating 4-Fluoro-2-methylbiphenyl into kinase inhibitor molecules, researchers have been able to design compounds with improved selectivity and potency. The fluorine atom's electronic effects help optimize binding interactions with the enzyme's active site, while the methyl group contributes to optimal spatial orientation.

The synthesis of 4-Fluoro-2-methylbiphenyl involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the Friedel-Crafts alkylation of biphenyl followed by fluorination. This method leverages well-established reaction protocols and allows for scalability, making it suitable for industrial applications. Advances in catalytic systems have further refined these synthetic routes, improving yield and reducing byproduct formation. Such improvements are crucial for ensuring cost-effective production of this valuable compound.

The applications of 4-Fluoro-2-methylbiphenyl extend beyond pharmaceuticals and materials science into agrochemicals and specialty chemicals. Its unique structural features make it an attractive candidate for developing new pesticides and crop protection agents. The fluorine atom can enhance the bioactivity of agrochemicals by improving their stability against environmental degradation, while the biphenyl core provides a scaffold for designing molecules with specific biological targets.

In conclusion, 4-Fluoro-2-methylbiphenyl (CAS No: 1214380-33-2) is a multifunctional compound with broad applications across multiple scientific disciplines. Its structural features enable its use as a key intermediate in pharmaceutical synthesis, an advanced material component, and a precursor for developing new agrochemicals. The ongoing research into this compound continues to uncover new possibilities for its utilization, underscoring its importance in modern chemistry.